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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326 Get Quote

For researchers, scientists, and drug development professionals, understanding the

environmental fate of herbicides like Metobromuron is critical. This guide provides an

objective comparison of Metobromuron degradation under aerobic (oxygen-rich) and

anaerobic (oxygen-deficient) conditions, supported by experimental data.

Metobromuron, a phenylurea herbicide, undergoes distinct degradation pathways and rates

depending on the presence of oxygen. Generally, the degradation is more rapid in aerobic

environments.

Quantitative Comparison of Metobromuron
Degradation
The following table summarizes the key quantitative parameters of Metobromuron
degradation in soil under laboratory conditions.
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Parameter Aerobic Conditions Anaerobic Conditions

Half-life (DT₅₀)
34 days (geometric mean,

range of 25-50 days)[1]
74 days[1]

Mineralization (to CO₂)

Up to 27% of Applied

Radioactivity (AR) by day

168[1]

Low, approximately 4.0% of

AR[1]

Non-Extractable (Bound)

Residues

High, up to 74% of AR by day

118[1]
Up to 54% of AR

Major Metabolites
Minor degradation products

formed

Desmethoxy-metobromuron

(up to 15% of AR)

Minor Metabolites Not specified in detail

Desmethyl-metobromuron, 4-

bromophenylurea, 4-

bromoacetanilide (all <2.0% of

AR)

Degradation Pathways
The degradation of Metobromuron involves a series of biotransformation steps that differ

significantly between aerobic and anaerobic environments.

Aerobic Degradation Pathway
Under aerobic conditions, microorganisms readily degrade Metobromuron. The primary

pathway involves the breakdown of the parent molecule into smaller, minor degradation

products, with a significant portion being mineralized to carbon dioxide or forming bound

residues within the soil matrix.
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Experimental Setup

Analysis

Soil Collection
(e.g., Silt Loam)
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(e.g., LSC, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Under Aerobic and Anaerobic Conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166326#comparative-study-of-metobromuron-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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